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Compound of Interest

Compound Name: Todralazine

Cat. No.: B1682392 Get Quote

Essential Safety and Handling Guide for Todralazine
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Todralazine. It offers procedural,

step-by-step guidance to ensure the safe operational use and disposal of this compound.

Chemical Identifier:

Name: Todralazine

Synonyms: Ecarazine, Apirachol, Binazine

CAS Number: 3778-76-5 (for the hydrochloride salt)

Hazard Summary & Personal Protective Equipment
(PPE)
Todralazine hydrochloride is classified as harmful if swallowed, in contact with skin, or if

inhaled[1]. It is crucial to use appropriate personal protective equipment (PPE) to minimize

exposure. The following table summarizes the required PPE for handling Todralazine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1682392?utm_src=pdf-interest
https://www.benchchem.com/product/b1682392?utm_src=pdf-body
https://www.benchchem.com/product/b1682392?utm_src=pdf-body
https://www.benchchem.com/product/b1682392?utm_src=pdf-body
https://www.benchchem.com/product/b1682392?utm_src=pdf-body
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://www.benchchem.com/product/b1682392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment Purpose

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes or

airborne particles of the

compound.

Skin Protection
- Disposable nitrile gloves.- A

fully fastened laboratory coat.

Prevents skin contact with the

chemical. For tasks with a

higher risk of contamination,

consider double gloving.

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling the powder

outside of a certified chemical

fume hood.

Prevents inhalation of the

powder, which can be harmful.

General Hygiene

- Wash hands thoroughly after

handling.- Do not eat, drink, or

smoke in the laboratory.

Prevents accidental ingestion

and contamination of personal

items.

Operational Plan for Safe Handling
Adherence to a strict operational plan is vital for the safe handling of Todralazine. The

following step-by-step protocol outlines the key procedures from preparation to disposal.

1. Preparation and Engineering Controls:

Always handle Todralazine in a well-ventilated area. A certified chemical fume hood is the

preferred engineering control to minimize inhalation risk.

Before starting any work, ensure that all necessary PPE is readily available and in good

condition.

Designate a specific area for handling Todralazine to prevent the spread of contamination.

2. Handling and Use:
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When weighing the solid form of Todralazine, do so within a chemical fume hood to contain

any airborne powder.

Avoid creating dust. If possible, handle the compound in a solution.

Use compatible labware and ensure all containers are clearly labeled.

3. Accidental Release Measures:

In case of a spill, ensure the area is well-ventilated.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For solid spills, gently cover with an absorbent material to avoid generating dust and then

collect into a suitable container for disposal.

For liquid spills, absorb with an inert material and place in a sealed container for disposal.

Thoroughly decontaminate the spill area after cleanup.

Disposal Plan
Proper disposal of Todralazine and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Todralazine: Collect all waste Todralazine, whether in solid or solution form, in a

clearly labeled, sealed container. This is considered chemical waste.

Contaminated Materials: Any materials that have come into contact with Todralazine, such

as gloves, pipette tips, and absorbent pads, should be considered contaminated and

disposed of as chemical waste.

Disposal Route: Do not dispose of Todralazine down the drain or in the regular trash.

Todralazine is classified as slightly hazardous for water[1]. All chemical waste should be

disposed of through your institution's hazardous waste management program.
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Experimental Workflow for Safe Handling of
Todralazine
The following diagram illustrates the standard workflow for safely handling Todralazine in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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